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Quote

Humulene epoxide II is a secondary metabolite found in various plants. Its presence and concentration can

vary significantly based on the plant species, organ, and geographical location.

Plant Source Plant Organ Reported Abundance

Tetraclinis articulata (Barbary Thuja)
[1]

Trunk Bark 2.6% - 7.2% (in essential oil
fractions)

Anthocleista djalonensis [2] Not Specified 12.7%

Callicarpa americana [2] Not Specified 13.9%

Zingiber striolatum [3] Flowers, Leaves,
Stems

Component of Essential Oil

Zanthoxylum dissitum [4] Roots 29.4%

Zingiber officinale (Ginger) [4] Rhizomes Identified as a source

Hotea gambiae (Insect) [2] Larval Abdominal
Gland

Major Component

Documented Biological Activities
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Research has identified several promising biological activities associated with Humulene epoxide II.

Cytotoxic and Anticancer Potential

This compound has demonstrated cytotoxic effects against various human cancer cell lines, suggesting its

potential as a lead compound for anticancer therapeutics [1] [3]. The following table summarizes key

findings:

Cell Line Cancer Type Reported Activity (IC₅₀) Source/Study

SW620 Colorectal

Carcinoma

25.7 - 30 μg/mL (Essential Oil

& Fraction) [1]

Tetraclinis articulata trunk bark

essential oil [1]

MDA-MB-
231

Human Mammary

Carcinoma

96.5 μg/mL (Essential Oil

Fraction) [1]

Tetraclinis articulata trunk bark

essential oil [1]

A549 Lung Carcinoma Cytotoxicity [3] Zingiber striolatum [3]

PC-3 Prostate Carcinoma Cytotoxicity [3] Zingiber striolatum [3]

K562 Leukemia Cytotoxicity [3] Zingiber striolatum [3]

Other Significant Bioactivities

Antimalarial Activity: Humulene epoxide II has been reported to possess antimalarial properties [5]
[4].

Anti-inflammatory Potential: Its structural similarity to other anti-inflammatory sesquiterpenes, like
β-caryophyllene, suggests it may help modulate immune responses and cytokine production [2].

Antimicrobial and Insecticidal Effects: The essential oil of Zanthoxylum dissitum roots, where
humulene epoxide II is a major component (29.4%), showed moderate contact toxicity against

storage pests [4].

Key Experimental Methodologies

The study of humulene epoxide II relies on standardized analytical and biological assays.
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Chemical Analysis and Identification

Essential Oil Isolation: Plant material is typically subjected to steam distillation or
hydrodistillation to obtain the essential oil [6] [1].

Compound Separation and Identification: The oil is analyzed using Gas Chromatography-Mass
Spectrometry (GC-MS). Identification is confirmed by comparing mass spectra and calculated

Linear Retention Indices (LRI) with those of authentic standards and databases [6] [1].

Biological Activity Assays

Cytotoxicity Assay (MTT/XTT): Cells are seeded in plates and treated with the compound for a set
period. Cell viability is measured using reagents like MTT or XTT, which are reduced by metabolically

active cells to form colored formazan products. Absorbance is read, and the IC₅₀ (half-maximal
inhibitory concentration) is calculated [1].

Antimalarial Assay: Typically involves evaluating the compound's ability to inhibit the growth of
Plasmodium falciparum cultures in human erythrocytes [5].

Antibacterial Assay (MIC): A resazurin-based microdilution method is common. Bacteria are
incubated with serial dilutions of the compound. Resazurin, a blue dye, turns pink in the presence of

metabolically active bacteria, allowing determination of the Minimum Inhibitory Concentration
(MIC) [6].

Potential Therapeutic Applications & Pathways

Based on its bioactivities, humulene epoxide II shows promise for targeting specific disease pathways. The

following diagram outlines its proposed mechanisms of action for key therapeutic applications.

Anti-inflammatory & Immunomodulatory Cytotoxic / Anticancer Anti-infective

Humulene Epoxide II

Modulation of
Immune Cell Activity

Inhibition of
Pro-inflammatory Cytokines

Induction of
Cell Death (Apoptosis)

Inhibition of
Tumor Growth & Metastasis

Disruption of
Parasite/Microbe Membranes

Inhibition of Pathogen
Growth & Replication

Inflammatory
disorders Oncology Infectious

diseases
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Click to download full resolution via product page

Proposed therapeutic pathways and applications of Humulene Epoxide II.

Future Research Directions

To fully realize the therapeutic potential of humulene epoxide II, future research should focus on:

Mechanism of Action Elucidation: Precise molecular targets and signaling pathways involved in its
cytotoxic and anti-inflammatory effects require further investigation [7].

Structure-Activity Relationship (SAR) Studies: Synthesis of analogs to determine which parts of
the molecule are critical for its bioactivity, guiding the development of more potent and selective

derivatives [7].
In Vivo Validation: Conducting preclinical studies in animal models to confirm efficacy and evaluate

pharmacokinetics, absorption, distribution, and toxicity profiles [3].

In summary, humulene epoxide II is a versatile natural product with a promising pharmacological profile. Its

continued study is warranted for the development of new therapeutic agents for cancer, inflammatory

diseases, and infections.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Chemical Composition and Cytotoxic Activity of the ... [pmc.ncbi.nlm.nih.gov]

2. CAS 19888-34-7 Humulene epoxide II [bocsci.com]

3. | CAS#:19888-34-7 | Chemsrc humulene epoxide ii [chemsrc.com]

4. | CAS... | Manufacturer BioCrick Humulene epoxide II [biocrick.com]

5. | Antifection | TargetMol Humulene epoxide II [targetmol.com]

6. Unveiling the Chemical Composition, Enantiomeric Profile ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1556315?utm_src=pdf-body-img
https://www.smolecule.com/products/s1556315
https://www.smolecule.com/products/s1556315
https://www.chemsrc.com/en/cas/19888-34-7_601374.html
https://www.smolecule.com/products/s1556315?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922514/
https://www.bocsci.com/product/humulene-epoxide-ii-cas-19888-34-7-190294.html?srsltid=AfmBOoqAhLz2M_XQCEGNCF1NAmMLn3vHY5zQXodWRXzOfE1lrDvA6zLH
https://www.chemsrc.com/en/cas/19888-34-7_601374.html
https://www.biocrick.com/Humulene-epoxide-II-BCN4873.html
https://www.targetmol.com/compound/humulene%20epoxide%20ii
https://pmc.ncbi.nlm.nih.gov/articles/PMC12251356/
https://www.smolecule.com/products/s1556315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


7. Buy Humulene epoxide II | 19888-34-7 [smolecule.com]

To cite this document: Smolecule. [Natural Sources and Occurrence]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1556315#what-is-humulene-epoxide-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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